Cas no 1226426-84-1 (2-{[5-(4-bromophenyl)-1-(4-chlorophenyl)-1H-imidazol-2-yl]sulfanyl}-1-(piperidin-1-yl)ethan-1-one)

• Product Name: 2-{[5-(4-bromophenyl)-1-(4-chlorophenyl)-1H-imidazol-2-yl]sulfanyl}-1-(piperidin-1-yl)ethan-1-one
• CAS No: 1226426-84-1
• MF: C₂₂H₂₁BrClN₃OS
• MW: 490.843641996384
• CID: 5445245
• PubChem ID: 49672517
• Update Time: 2025-06-13

2-{[5-(4-bromophenyl)-1-(4-chlorophenyl)-1H-imidazol-2-yl]sulfanyl}-1-(piperidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1226426-84-1
• AKOS024478066
• 2-[5-(4-bromophenyl)-1-(4-chlorophenyl)imidazol-2-yl]sulfanyl-1-piperidin-1-ylethanone
• 2-((5-(4-bromophenyl)-1-(4-chlorophenyl)-1H-imidazol-2-yl)thio)-1-(piperidin-1-yl)ethanone
• F2964-3331
• 2-{[5-(4-bromophenyl)-1-(4-chlorophenyl)-1H-imidazol-2-yl]sulfanyl}-1-(piperidin-1-yl)ethan-1-one
• 2-[[5-(4-Bromophenyl)-1-(4-chlorophenyl)-1H-imidazol-2-yl]thio]-1-(1-piperidinyl)ethanone

• Inchi： 1S/C22H21BrClN3OS/c23-17-6-4-16(5-7-17)20-14-25-22(27(20)19-10-8-18(24)9-11-19)29-15-21(28)26-12-2-1-3-13-26/h4-11,14H,1-3,12-13,15H2
• InChI Key： LHPSTBQBPQLVIU-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCCCC1)CSC1N(C2=CC=C(Cl)C=C2)C(C2=CC=C(Br)C=C2)=CN=1

Computed Properties

• Exact Mass: 489.02772g/mol
• Monoisotopic Mass: 489.02772g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 63.4Ų

Experimental Properties

• Density: 1.47±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 664.2±65.0 °C(Predicted)
• pka: 1.91±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-{[5-(4-bromophenyl)-1-(4-chlorophenyl)-1H-imidazol-2-yl]sulfanyl}-1-(piperidin-1-yl)ethan-1-one

Introduction to Compound with CAS No 1226426-84-1 and Product Name: 2-{[5-(4-bromophenyl)-1-(4-chlorophenyl)-1H-imidazol-2-yl]sulfanyl}-1-(piperidin-1-yl)ethan-1-one

The compound with the CAS number 1226426-84-1 and the product name 2-{[5-(4-bromophenyl)-1-(4-chlorophenyl)-1H-imidazol-2-yl]sulfanyl}-1-(piperidin-1-yl)ethan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple functional groups, including bromophenyl, chlorophenyl, imidazole, and piperidine moieties, makes it a versatile scaffold for designing novel therapeutic agents.

Recent research in the field of chemical biology has highlighted the importance of heterocyclic compounds in drug discovery. The imidazole ring, a key structural feature of this compound, is well-documented for its role in various biological processes. Studies have shown that imidazole derivatives exhibit a wide range of pharmacological activities, including antimicrobial, antiviral, and anti-inflammatory properties. The specific arrangement of atoms in this compound's structure suggests that it may interact with biological targets in unique ways, making it a promising candidate for further investigation.

The sulfanyl group in the molecule introduces an additional layer of complexity, which could influence its interactions with biological systems. Sulfanyl-containing compounds are known for their ability to modulate enzyme activity and cellular signaling pathways. For instance, thiol-based molecules have been extensively studied for their potential in treating neurological disorders and cancer. The combination of these functional groups in the given compound opens up numerous possibilities for developing targeted therapies.

In the realm of drug development, the piperidine moiety is particularly noteworthy. Piperidine derivatives are frequently incorporated into drug molecules due to their favorable pharmacokinetic properties and ability to enhance binding affinity to biological targets. The presence of a piperidine ring in this compound suggests that it may exhibit good oral bioavailability and metabolic stability, which are crucial factors for successful drug candidates.

Current research trends indicate that multi-target directed ligands (MTDLs) are becoming increasingly important in drug discovery. These compounds are designed to interact with multiple biological targets simultaneously, which can lead to synergistic therapeutic effects. The complex structure of the compound with CAS no 1226426-84-1 makes it a potential candidate for MTDL design. By targeting multiple pathways or receptors, this molecule could offer a more comprehensive approach to treating complex diseases.

The synthesis and characterization of this compound have been subjects of interest in academic and industrial research labs. Advanced synthetic techniques have been employed to construct the intricate framework of the molecule while maintaining high purity standards. Techniques such as cross-coupling reactions and nucleophilic substitutions have been particularly useful in forming the necessary bonds between the various functional groups.

Computational studies have also played a significant role in understanding the potential behavior of this compound. Molecular modeling and docking studies can provide insights into how the molecule interacts with biological targets at the atomic level. These studies can help predict binding affinities, identify potential side effects, and guide further optimization efforts.

The pharmaceutical industry is constantly seeking innovative compounds that can address unmet medical needs. The unique structural features of this compound make it a valuable asset in the quest for new drugs. Its potential applications span across various therapeutic areas, including oncology, neurology, and immunology. As research progresses, further exploration of its pharmacological properties will be essential to unlock its full therapeutic potential.

Collaborative efforts between academia and industry are crucial for translating laboratory discoveries into clinical applications. The development of novel pharmaceuticals is a complex process that requires expertise in chemistry, biology, pharmacology, and clinical research. By fostering partnerships between researchers and pharmaceutical companies, faster progress can be made towards bringing new treatments to patients.

In conclusion, the compound with CAS no 1226426-84-1 and the product name 2-{[5-(4-bromophenyl)-1-(4-chlorophenyl)-1H-imidazol-2-yl]sulfanyl}-1-(piperidin-1-yl)ethan-1-one represents a significant advancement in pharmaceutical chemistry. Its complex structure and diverse functional groups make it a promising candidate for drug development. Further research into its pharmacological properties will be essential to realize its full therapeutic potential and contribute to improving human health.